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Compound of Interest

Compound Name: (S)-(-)-Nicotine-15N

Cat. No.: B1144416 Get Quote

This technical guide provides comprehensive safety data, potential applications, and biological

pathway information for (S)-(-)-Nicotine-15N, tailored for researchers, scientists, and drug

development professionals. While specific safety studies for the 15N-labeled isotopologue are

not available, the data presented here is based on the well-documented properties of the

parent compound, (S)-(-)-Nicotine, as the single stable isotope substitution is not expected to

alter its chemical or toxicological properties.

Chemical and Physical Properties
(S)-(-)-Nicotine-15N is a stable, isotopically labeled version of nicotine, a naturally occurring

alkaloid found in plants of the nightshade family (Solanaceae)[1]. The incorporation of the

heavy isotope of nitrogen (¹⁵N) makes it a valuable tool for various research applications,

particularly in studies requiring mass differentiation from its natural counterpart.

Table 1: Physical and Chemical Properties
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Property Value Source

CAS Number 72496-00-5 [2]

Unlabeled CAS Number 54-11-5 [2][3][4]

Molecular Formula C₁₀H₁₄¹⁵N₂
C[15N]1CCC[C@H]1c2cccnc2

[2][5]

Molecular Weight 163.113 [2][5]

Appearance
Colorless to Yellow or Brown

Liquid
[6][7]

Odor Fishy [6][7]

Melting Point -80 °C / -112 °F [6][7]

Boiling Point
247 °C / 476.6 °F @ 760

mmHg
[6][7]

Flash Point 101 °C / 213.8 °F [6][7]

Specific Gravity / Density 1.015 g/cm³ [6][7]

Vapor Pressure 0.53 mbar @ 25 °C [6][7]

Vapor Density 5.61 [6][7]

Water Solubility Miscible [6]

pH 10.2 (0.05M aqueous solution) [7][8]

Log P (octanol/water) 1.17 [8]

Explosion Limits
Lower: 0.7 Vol%, Upper: 4

Vol%
[6][7]

Safety and Hazard Information
(S)-(-)-Nicotine is classified as acutely toxic and is fatal if swallowed, inhaled, or in contact with

skin.[3][6][7][9][10] It is also toxic to aquatic life with long-lasting effects.[6][8][9][10]

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Oral Toxicity Category 2 / 3
H300/H301: Fatal/Toxic if

swallowed[3][6][9][10]

Acute Dermal Toxicity Category 1 / 2
H310: Fatal in contact with

skin[3][6][9][10]

Acute Inhalation Toxicity Category 2 H330: Fatal if inhaled[3][6]

Chronic Aquatic Toxicity Category 2
H411: Toxic to aquatic life with

long lasting effects[6][9][10][11]

Signal Word:Danger[3][6][7][9]

Hazard Pictograms:

GHS06 (Skull and crossbones)[3][9]

GHS09 (Environment)[3][9]

Handling, Storage, and Disposal
Handling:

Use only under a chemical fume hood and ensure adequate ventilation.[6]

Wear personal protective equipment (PPE), including chemical-resistant gloves, protective

clothing, and eye/face protection.[3][6][7]

Do not breathe mist, vapors, or spray.[6][11]

Avoid contact with skin, eyes, and clothing.[3][6]

Do not eat, drink, or smoke when using this product.[3][6][7]

Wash hands and any exposed skin thoroughly after handling.[6][7]

Storage:
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Store in a well-ventilated, cool, and dry place.[6][7]

Keep containers tightly closed and store locked up.[6][7][11]

It is recommended to keep the container under nitrogen.[6]

Protect from light, as it may cause decomposition.[11]

Store away from open flames, hot surfaces, and sources of ignition.[6]

Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[6][7]

Avoid release to the environment.[8][11]

Toxicological Information
Nicotine is a potent neurotoxin.[1] The toxicological data for unlabeled nicotine is extensive and

directly applicable to the 15N-labeled variant.

Table 3: Acute Toxicity Data

Route Species Value Source

LD50 Oral Rat 5 mg/kg - 50 mg/kg [8]

LD50 Dermal Rabbit =70 mg/kg

LD50 Dermal Rat 285 mg/kg [4]

LC50 Inhalation

(dust/mist)
Rat =0.19 mg/L

Carcinogenicity: Nicotine is not classified as a probable or confirmed human carcinogen by

IARC or OSHA.[8] However, it may act as a tumor promoter.[9]

Sensitization: No data available to indicate it is a skin or respiratory sensitizer.[6][8]
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Potential Experimental Applications
While specific, detailed experimental protocols for (S)-(-)-Nicotine-15N are not available in

public search results, its properties as a stable isotope-labeled compound make it ideal for a

range of advanced research applications. The primary advantage is the ability to distinguish the

administered compound from endogenous or unlabeled nicotine using mass-sensitive

analytical techniques.

Methodologies:

Mass Spectrometry (MS): (S)-(-)-Nicotine-15N is commonly used as an internal standard in

quantitative MS-based assays (e.g., LC-MS/MS). By adding a known amount of the labeled

compound to a sample, researchers can accurately quantify the concentration of unlabeled

nicotine, correcting for variations in sample preparation and instrument response.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The ¹⁵N nucleus is NMR-active. Using

¹⁵N-labeled nicotine allows for specialized NMR experiments to probe the molecule's

electronic environment and its interactions with biological targets, such as nicotinic

acetylcholine receptors (nAChRs).[4]

Pharmacokinetic (PK) and Metabolism Studies: In preclinical and clinical studies,

administering (S)-(-)-Nicotine-15N allows for precise tracking of its absorption, distribution,

metabolism, and excretion (ADME) without interference from environmental nicotine

exposure. Researchers can differentiate the administered dose from nicotine ingested

through other means (e.g., smoking).

Metabolic Tracing: This compound can be used to trace the metabolic fate of the nitrogen

atom in nicotine within a biological system, helping to identify and quantify novel metabolites.

Nicotine Signaling Pathway
Nicotine exerts its primary physiological and psychoactive effects by acting as an agonist at

nicotinic acetylcholine receptors (nAChRs), which are ligand-gated ion channels found

throughout the central and peripheral nervous systems.[10] The activation of these receptors,

particularly the α4β2 and α7 subtypes in the brain, initiates a cascade of downstream signaling

events.[2]
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The binding of nicotine to nAChRs opens the ion channel, leading to an influx of cations,

primarily Na⁺ and Ca²⁺.[11] The resulting neuronal depolarization triggers neurotransmitter

release, including dopamine, which is central to nicotine's rewarding and addictive properties.

[10][11] The influx of calcium also acts as a second messenger, activating multiple intracellular

signaling pathways, such as the PI3K/Akt pathway, which is known to promote cell survival and

neuroprotection.[2][3]
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Caption: Nicotinic Acetylcholine Receptor (nAChR) Signaling Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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